4-chloro-N-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-(pyridin-3-yl)ethyl)benzenesulfonamide
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Description
4-chloro-N-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-(pyridin-3-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C23H24ClFN4O2S and its molecular weight is 474.98. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Research has shown interest in derivatives of benzenesulfonamide, such as 4-chloro-N-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-(pyridin-3-yl)ethyl)benzenesulfonamide, for their potential applications in drug development. The structural characteristics and synthesis of related compounds have been explored, with one study detailing the synthesis of methylbenzenesulfonamide CCR5 antagonists. This research highlighted the process of creating compounds from N-Benzyl-4-piperidone and further reacting to produce novel compounds with potential as candidate drugs (Cheng De-ju, 2015).
Antitumor Activity
Another area of exploration is the antitumor activity of related sulfonamide compounds. For instance, novel pyrimidinyl pyrazole derivatives have been synthesized and evaluated for their cytotoxic activity against various tumor cell lines, demonstrating significant potency (H. Naito et al., 2005). Such studies pave the way for further exploration of this compound derivatives in cancer research.
Antimicrobial Activity
The antimicrobial properties of sulfonamide compounds have also been investigated, with some derivatives showing significant activity against various microbial strains. This suggests potential for the use of this compound in developing new antimicrobial agents (N. Desai et al., 2016).
Enzyme Inhibition
Research into benzenesulfonamides incorporating triazine moieties has shown these compounds to be effective inhibitors of carbonic anhydrase isoforms, which are relevant in conditions like glaucoma, epilepsy, obesity, and cancer. This highlights the potential therapeutic applications of this compound in treating various diseases (Nabih Lolak et al., 2019).
Properties
IUPAC Name |
4-chloro-N-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-pyridin-3-ylethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24ClFN4O2S/c24-19-7-9-20(10-8-19)32(30,31)27-17-23(18-4-3-11-26-16-18)29-14-12-28(13-15-29)22-6-2-1-5-21(22)25/h1-11,16,23,27H,12-15,17H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MUFNVDXLQGAPOQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2F)C(CNS(=O)(=O)C3=CC=C(C=C3)Cl)C4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24ClFN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
475.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.